3-Methylglutarylcarnitine
3-Methylglutarylcarnitine
O-3-methylglutarylcarnitine is an O-methylglutarylcarnitine compound having 3-methylglutaryl as the acyl substituent. It has a role as a metabolite. It is functionally related to a 3-methylglutaric acid.
Brand Name:
Vulcanchem
CAS No.:
102673-95-0
VCID:
VC21108471
InChI:
InChI=1S/C13H23NO6/c1-9(5-11(15)16)6-13(19)20-10(7-12(17)18)8-14(2,3)4/h9-10H,5-8H2,1-4H3,(H-,15,16,17,18)
SMILES:
CC(CC(=O)O)CC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
Molecular Formula:
C13H23NO6
Molecular Weight:
289.32 g/mol
3-Methylglutarylcarnitine
CAS No.: 102673-95-0
Cat. No.: VC21108471
Molecular Formula: C13H23NO6
Molecular Weight: 289.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-3-methylglutarylcarnitine is an O-methylglutarylcarnitine compound having 3-methylglutaryl as the acyl substituent. It has a role as a metabolite. It is functionally related to a 3-methylglutaric acid. |
|---|---|
| CAS No. | 102673-95-0 |
| Molecular Formula | C13H23NO6 |
| Molecular Weight | 289.32 g/mol |
| IUPAC Name | 3-(4-carboxy-3-methylbutanoyl)oxy-4-(trimethylazaniumyl)butanoate |
| Standard InChI | InChI=1S/C13H23NO6/c1-9(5-11(15)16)6-13(19)20-10(7-12(17)18)8-14(2,3)4/h9-10H,5-8H2,1-4H3,(H-,15,16,17,18) |
| Standard InChI Key | HFCPFJNSBPQJDP-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)O)CC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
| Canonical SMILES | CC(CC(=O)O)CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
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